Cas no 1783565-08-1 ((2-Fluoro-6-methoxy-3-methylphenyl)methanol)

• Product Name: (2-Fluoro-6-methoxy-3-methylphenyl)methanol
• CAS No: 1783565-08-1
• MF: C₉H₁₁FO₂
• MW: 170.18
• CID: 5076216
• Update Time: 2025-10-29

(2-Fluoro-6-methoxy-3-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-6-methoxy-3-methylphenyl)methanol

• Inchi： 1S/C9H11FO2/c1-6-3-4-8(12-2)7(5-11)9(6)10/h3-4,11H,5H2,1-2H3
• InChI Key： UMNCTTAPFNOYTK-UHFFFAOYSA-N
• SMILES： C1(C(F)=C(CO)C(OC)=CC=1)C

Additional information on (2-Fluoro-6-methoxy-3-methylphenyl)methanol

Introduction to (2-Fluoro-6-methoxy-3-methylphenyl)methanol (CAS No. 1783565-08-1)

(2-Fluoro-6-methoxy-3-methylphenyl)methanol (CAS No. 1783565-08-1) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its fluorinated and methoxylated aromatic ring, exhibits a range of biological activities and potential applications in drug development.

The molecular formula of (2-Fluoro-6-methoxy-3-methylphenyl)methanol is C₁₀H₁₂FO₂, and its molecular weight is approximately 184.20 g/mol. The presence of the fluoro group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The methoxy group, on the other hand, contributes to the compound's lipophilicity and can affect its solubility and metabolic stability.

In recent years, (2-Fluoro-6-methoxy-3-methylphenyl)methanol has been studied for its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties, making it a valuable candidate for further investigation.

Anti-Inflammatory Properties: Studies have demonstrated that (2-Fluoro-6-methoxy-3-methylphenyl)methanol possesses significant anti-inflammatory activity. In vitro experiments using human cell lines have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, in vivo studies in animal models of inflammation have confirmed its ability to reduce inflammation and associated symptoms. These findings suggest that (2-Fluoro-6-methoxy-3-methylphenyl)methanol could be a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

Anti-Cancer Properties: The potential anti-cancer properties of (2-Fluoro-6-methoxy-3-methylphenyl)methanol have also been explored. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic studies have revealed that (2-Fluoro-6-methoxy-3-methylphenyl)methanol targets multiple signaling pathways involved in cancer cell survival and proliferation, such as the PI3K/Akt and MAPK pathways. These findings highlight the potential of this compound as a lead molecule for the development of new anti-cancer drugs.

Synthetic Routes: The synthesis of (2-Fluoro-6-methoxy-3-methylphenyl)methanol has been extensively studied, with several efficient synthetic routes reported in the literature. One common approach involves the reaction of 2-fluoro-6-methoxybenzaldehyde with methyl Grignard reagent followed by reduction to yield the desired alcohol. Another method involves the nucleophilic substitution of 2-fluoro-6-methoxybenzyl chloride with methyllithium. These synthetic strategies provide a robust foundation for large-scale production and further optimization of the compound.

Bioavailability and Metabolism: Understanding the bioavailability and metabolism of (2-Fluoro-6-methoxy-3-methylphenyl)methanol is crucial for its potential therapeutic applications. Preclinical studies have shown that this compound has good oral bioavailability and undergoes metabolism primarily through Phase I reactions such as oxidation and hydroxylation. The metabolites formed are generally less active than the parent compound, which suggests that maintaining optimal plasma levels may be important for therapeutic efficacy.

Toxicity Studies:^[1]: Extensive toxicity studies have been conducted to evaluate the safety profile of (2-Fluoro-6-methoxy-3-methylphenyl)methanol. These studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further long-term toxicity studies are necessary to fully assess its safety profile in humans.

Clinical Trials:: While clinical trials involving (2-Fluoro-6-methoxy-3-methylphenyl)methanol) are still in their early stages, preliminary results are promising. Phase I clinical trials have demonstrated that this compound is safe and well-tolerated in healthy volunteers, with no serious adverse events reported. Phase II trials are currently underway to evaluate its efficacy in specific disease indications such as inflammatory disorders and cancer.

In conclusion, (2-fluoro-6-methoxy-3-methylphenyl)methanol (CAS No. 1783565--08--1)) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities, making it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for future advancements in drug discovery and development.